![molecular formula C16H11N3O4S B3944780 N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide](/img/structure/B3944780.png)
N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide
Overview
Description
N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide, also known as NBFC, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. NBFC is a benzofuran derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising tool for studying various biological processes.
Mechanism of Action
The mechanism of action of N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide involves the reaction of the isothiocyanate group with thiols, resulting in the formation of a thioamide bond. This reaction is specific to thiols and does not occur with other amino acids or biomolecules. The formation of the thioamide bond results in a change in the fluorescence properties of this compound, allowing for the detection of thiols in biological systems.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. One of the main effects of this compound is the modulation of thiol redox signaling. This compound has been shown to inhibit the activity of thioredoxin reductase, an enzyme involved in the regulation of redox signaling. Additionally, this compound has been found to induce apoptosis in cancer cells, possibly through the modulation of redox signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide is its high selectivity for thiols. This makes it a useful tool for studying the role of thiols in various biological processes. Additionally, this compound has a high quantum yield, making it a sensitive probe for detecting thiols in biological systems. However, one limitation of this compound is its potential toxicity. This compound has been found to be cytotoxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide in scientific research. One potential application is the use of this compound as a tool for studying the role of thiols in disease states, such as cancer and neurodegenerative diseases. Additionally, this compound could be used to study the role of thiols in aging and age-related diseases. Another future direction is the development of new probes based on the this compound scaffold, with improved properties such as increased selectivity and decreased toxicity.
Conclusion:
In conclusion, this compound is a promising tool for studying the role of thiols in various biological processes. This compound has a high selectivity for thiols and can be used to visualize the distribution of thiols in cells and tissues. Additionally, this compound has several biochemical and physiological effects, making it a useful tool for studying redox signaling and apoptosis. While this compound has some limitations, such as potential toxicity, it has several potential applications in scientific research, including the study of disease states and the development of new probes.
Scientific Research Applications
N-{[(2-nitrophenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide has been found to have several applications in scientific research. One of the main uses of this compound is as a fluorescent probe for detecting thiols in biological systems. This compound has a high selectivity for thiols and can be used to visualize the distribution of thiols in cells and tissues. Additionally, this compound has been used to study the role of thiols in various biological processes, including redox signaling and protein function.
properties
IUPAC Name |
N-[(2-nitrophenyl)carbamothioyl]-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O4S/c20-15(14-9-10-5-1-4-8-13(10)23-14)18-16(24)17-11-6-2-3-7-12(11)19(21)22/h1-9H,(H2,17,18,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAOGIVKOFKGCMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NC(=S)NC3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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